1,2-Diethoxy-4-methyl-5-nitrobenzene

• CAS No.: 671789-92-7
• Molecular Formula: C11H15NO4
• Molecular Weight: 225.24 g/mol
• IUPAC Name: 1,2-diethoxy-4-methyl-5-nitrobenzene
• InChI: InChI=1S/C11H15NO4/c1-4-15-10-6-8(3)9(12(13)14)7-11(10)16-5-2/h6-7H,4-5H2,1-3H3
• InChI Key: DHFBBHPFOOYVMV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C(=C1)C)[N+](=O)[O-])OCC

Description

1,2-Diethoxy-4-methyl-5-nitrobenzene is a substituted nitroaromatic compound featuring a benzene ring with ethoxy groups at positions 1 and 2, a methyl group at position 4, and a nitro group at position 4. This structural arrangement confers unique electronic and steric properties, making it valuable in organic synthesis, particularly as an intermediate for pharmaceuticals, agrochemicals, and dyes. The electron-withdrawing nitro group and electron-donating ethoxy substituents create a polarized aromatic system, influencing reactivity in substitution and reduction reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

1,2-Diethoxy-4-methyl-5-nitrobenzene can be synthesized through a multi-step process starting from readily available precursors. One common method involves the nitration of 1,2-diethoxy-4-methylbenzene using a mixture of concentrated sulfuric acid and nitric acid. The reaction is typically carried out at low temperatures to control the formation of the nitro group.

Industrial Production Methods

In an industrial setting, the production of 1,2-diethoxy-4-methyl-5-nitrobenzene may involve continuous flow reactors to ensure consistent quality and yield. The use of catalysts and optimized reaction conditions can enhance the efficiency of the process, making it suitable for large-scale production.

Chemical Reactions Analysis

Types of Reactions

1,2-Diethoxy-4-methyl-5-nitrobenzene undergoes various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a palladium catalyst.

Substitution: The ethoxy groups can be substituted with other functional groups through nucleophilic substitution reactions.

Oxidation: The methyl group can be oxidized to a carboxylic acid using strong oxidizing agents like potassium permanganate.

Common Reagents and Conditions

Reduction: Hydrogen gas and palladium catalyst.

Substitution: Nucleophiles such as hydroxide ions or alkoxide ions.

Oxidation: Potassium permanganate or chromium trioxide.

Major Products Formed

Reduction: 1,2-Diethoxy-4-methyl-5-aminobenzene.

Substitution: Various substituted derivatives depending on the nucleophile used.

Oxidation: 1,2-Diethoxy-4-carboxy-5-nitrobenzene.

Scientific Research Applications

1,2-Diethoxy-4-methyl-5-nitrobenzene has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential use in drug development due to its unique structural features.

Industry: Utilized in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 1,2-diethoxy-4-methyl-5-nitrobenzene involves its interaction with specific molecular targets. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components. These interactions can lead to various biological effects, including inhibition of enzyme activity or disruption of cellular processes.

Comparison with Similar Compounds

Key Observations:

• Polarity and Solubility: Ethoxy groups in 1,2-Diethoxy-4-methyl-5-nitrobenzene enhance lipophilicity compared to amino or hydroxymethyl analogs, favoring solubility in organic solvents like ethyl acetate .
• Reduction Behavior: Unlike 4-Methyl-5-nitrobenzene-1,2-diamine, which undergoes nitro-to-amine reduction using SnCl₂·2H₂O in ethanol , the ethoxy groups in the target compound may slow reduction kinetics due to steric hindrance.
• Stability: Ethoxy-substituted nitrobenzenes are generally more stable toward hydrolysis than amino analogs, which are prone to oxidation or dimerization .

Reduction Pathways:

• 1,2-Diethoxy-4-methyl-5-nitrobenzene : Likely requires harsher conditions (e.g., higher temperature or stronger reductants like H₂/Pd-C) for nitro reduction compared to 4-Methyl-5-nitrobenzene-1,2-diamine, which is efficiently reduced with SnCl₂ .
• 1,2-Dimethyl-4-nitrobenzene: Nitro reduction yields 1,2-dimethyl-4-aminobenzene, a precursor for dyes, but lacks the ethoxy groups that confer regioselectivity in further substitutions .

Electrophilic Substitution:

• The ethoxy groups in 1,2-Diethoxy-4-methyl-5-nitrobenzene activate the ring toward electrophilic substitution at positions ortho/para to the ethoxy groups, whereas methyl groups in 1,2-Dimethyl-4-nitrobenzene direct substitutions to less sterically hindered positions .

Biological Activity

1,2-Diethoxy-4-methyl-5-nitrobenzene (CAS No. 671789-92-7) is an organic compound with significant potential in various biological applications. Its molecular formula is C$_{11}$H$_{15}$N$_{1}$O$_{4}$, and it has a molecular weight of 225.24 g/mol. This compound has garnered interest due to its unique chemical structure, which may impart specific biological activities.

The chemical structure of 1,2-diethoxy-4-methyl-5-nitrobenzene includes two ethoxy groups and a nitro group attached to a benzene ring, contributing to its reactivity and interaction with biological systems.

Property	Value
Molecular Formula	C$_{11}$H$_{15}$N$_{1}$O$_{4}$
Molecular Weight	225.24 g/mol
IUPAC Name	1,2-Diethoxy-4-methyl-5-nitrobenzene
CAS Number	671789-92-7

Biological Activity

The biological activity of 1,2-diethoxy-4-methyl-5-nitrobenzene has been explored in various studies, revealing its potential as an anti-cancer agent and its effects on cellular mechanisms.

Anticancer Properties

Recent studies have indicated that derivatives of nitrobenzene compounds can exhibit significant anticancer activities. Specifically, the inhibition of polyamine biosynthesis has been linked to the activity of compounds similar to 1,2-diethoxy-4-methyl-5-nitrobenzene. A study highlighted that certain nitro-substituted compounds could inhibit the growth of pancreatic cancer cells by interfering with ornithine decarboxylase (ODC), a key enzyme in polyamine synthesis .

The mechanism through which 1,2-diethoxy-4-methyl-5-nitrobenzene exerts its biological effects may involve:

• Inhibition of Enzymatic Activity : By inhibiting ODC, it can reduce polyamine levels, which are crucial for cell growth and proliferation.
• Induction of Apoptosis : Studies suggest that such compounds can induce apoptosis in cancer cells, promoting programmed cell death through various pathways.

Case Studies

Several case studies have documented the effects of nitrobenzene derivatives on cancer cell lines. For instance:

• Study on Pancreatic Cancer Cells : Compounds similar to 1,2-diethoxy-4-methyl-5-nitrobenzene were tested against pancreatic cancer cell lines, showing a dose-dependent reduction in cell viability .
• Cell Growth Assays : In vitro assays demonstrated that these compounds could significantly inhibit cell growth when administered at specific concentrations (IC50 values), indicating their potential as therapeutic agents .

Research Findings

Recent research has focused on synthesizing and testing various derivatives of nitro-substituted benzene compounds:

• A library screening identified several promising candidates that showed potent inhibition of cancer cell growth.
• Structure-activity relationship (SAR) studies suggested that modifications to the nitro group could enhance biological activity.